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Compound of Interest

Compound Name: YNT-185 dihydrochloride

Cat. No.: B2434757 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with YNT-185 dihydrochloride. The following

procedures are designed to ensure the safe handling, use, and disposal of this potent,

selective orexin type-2 receptor (OX2R) agonist.

Hazard Identification and Classification
YNT-185 dihydrochloride is classified with the following hazards:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling YNT-185 dihydrochloride to

ensure the appropriate level of personal protective equipment is utilized. The required PPE will

vary based on the specific laboratory procedure, the quantity of the compound being handled,

and its physical form (solid powder or solution).
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Solid Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a full-face respirator with an

acid gas vapor cartridge.-

Disposable solid-front lab coat

with tight-fitting cuffs.- Double-

gloving (e.g., nitrile or

neoprene).- Disposable

sleeves.- Safety glasses or

goggles (if not using a full-face

respirator).

High risk of aerosolization and

inhalation of the potent

powder. Full respiratory

protection and double gloving

are essential to prevent

exposure.[2]

Solution Preparation

- Certified chemical fume hood

or other ventilated enclosure.-

Lab coat.- Safety glasses with

side shields or chemical splash

goggles.- Chemical-resistant

gloves (e.g., nitrile).

Reduced risk of aerosolization

compared to handling the

powder, but the potential for

splashes and spills remains.[2]

[3]

In-vivo Administration and

Handling of Treated Subjects

- Lab coat.- Safety glasses.-

Nitrile gloves.

To prevent skin contact with

the compound or contaminated

materials.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is critical to safely handle YNT-185 dihydrochloride from receipt to

disposal.

Review Safety Information: Before any work begins, thoroughly review the Safety Data

Sheet (SDS) for YNT-185 dihydrochloride and conduct a comprehensive risk assessment

for the planned experiment.[2]

Prepare the Work Area: Ensure that the chemical fume hood is certified and functioning

correctly. Decontaminate all work surfaces and have a spill kit readily accessible.
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Don Appropriate PPE: Select and put on the personal protective equipment as determined

by the risk assessment for the specific task.

Perform the Experiment: All manipulations of solid YNT-185 dihydrochloride, such as

weighing and initial solubilization, should be performed within a containment device like a

chemical fume hood to minimize inhalation exposure.[2]

Decontamination: After the experiment, thoroughly clean all equipment and work surfaces

with an appropriate deactivating solution.

Doff PPE: Remove personal protective equipment in the correct sequence to avoid cross-

contamination.

Segregate and Label Waste: Collect all contaminated materials in designated, sealed, and

clearly labeled waste containers.[2]

Disposal Plan
The disposal of YNT-185 dihydrochloride and all contaminated materials must be managed

carefully to prevent environmental contamination and accidental exposure.
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Waste Type Disposal Procedure Rationale

Unused/Expired Solid

Compound

- Do not dispose of down the

drain or in regular trash.-

Collect in a clearly labeled,

sealed, and compatible

container.- Dispose of through

a certified hazardous waste

vendor.

To prevent the release of a

potent compound into the

environment and ensure

compliance with hazardous

waste regulations.[2]

Contaminated Labware (e.g.,

vials, pipette tips)

- Collect in a designated,

puncture-resistant, and sealed

container.- Label as

"Hazardous Waste" with the

name of the compound.

To prevent accidental

exposure from contaminated

sharps and other labware.[2]

Contaminated PPE (e.g.,

gloves, lab coat)

- Carefully doff PPE to avoid

self-contamination.- Place in a

sealed bag or container

labeled as hazardous waste.

To ensure all potentially

contaminated items are

handled as hazardous waste.

[2]

Aqueous Waste

- Collect in a sealed, labeled

container.- Do not mix with

other waste streams unless

compatibility has been

confirmed.- The container

should be clearly labeled with

the chemical name and

concentration.

To prevent uncontrolled

chemical reactions and ensure

proper disposal of liquid

hazardous waste.[2]

Experimental Workflow and Safety Procedures
The following diagram outlines the key steps and decision points for the safe handling of YNT-
185 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2434757?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-136181/YNT-185-dihydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://corecheminc.com/safe-handling-guide-hydrochloric-acid/
https://www.benchchem.com/product/b2434757#personal-protective-equipment-for-handling-ynt-185-dihydrochloride
https://www.benchchem.com/product/b2434757#personal-protective-equipment-for-handling-ynt-185-dihydrochloride
https://www.benchchem.com/product/b2434757#personal-protective-equipment-for-handling-ynt-185-dihydrochloride
https://www.benchchem.com/product/b2434757#personal-protective-equipment-for-handling-ynt-185-dihydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2434757?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2434757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2434757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

